Methyl 5-formyl-1H-pyrrole-3-carboxylate
Cat. No. B1607295
M. Wt: 153.14 g/mol
InChI Key: YXBYTBKDUXJEPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09227951B2
Procedure details
To a solution of N-((1H-pyrrol-2-yl)methylene)-N-methylmethanaminium chloride (45.0 g, 0.279 mol), aluminum trichloride (83.7 g, 0.63 mol) in DCE (90 mL) under nitrogen was added 2,2,2-trichloroacetyl chloride (32.4 mL, 0.093 mol). The mixture was heated to reflux for 4 h. After cooled to rt, MeOH (100 mL) was added followed by sodium methoxide solution [prepared with sodium (45.0 g, 1.98 mol) and MeOH (180 mL)]. The resulting mixture was then stirred at rt for 2 h. The solvent was then removed and the resulting residue was dissolved in water (100 mL), neutralized with 1 N HCl, and extracted with EtOAc (3×400 mL). The combined organic phases were washed with brine, dried, and concentrated to give methyl 5-formyl-1H-pyrrole-3-carboxylate (30.0 g, 60%). 1H NMR (DMSO-d6, 400 MHz) δ 12.62 (s, 1H), 9.48 (s, 1H), 7.66 (s, 1H), 7.30 (s, 1H), 3.67 (s, 3H).
Name
N-((1H-pyrrol-2-yl)methylene)-N-methylmethanaminium chloride
Quantity
45 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
180 mL
Type
reactant
Reaction Step Two
Yield
60%
Identifiers
|
REACTION_CXSMILES
|
[Cl-].[NH:2]1[CH:6]=[CH:5][CH:4]=[C:3]1[CH:7]=[N+](C)C.[Cl-].[Cl-].[Cl-].[Al+3].ClC(Cl)(Cl)[C:17](Cl)=[O:18].[CH3:22][O-:23].[Na+].C[OH:26]>ClCCCl>[CH:7]([C:3]1[NH:2][CH:6]=[C:5]([C:22]([O:18][CH3:17])=[O:23])[CH:4]=1)=[O:26] |f:0.1,2.3.4.5,7.8|
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Inputs
Step One
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Name
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N-((1H-pyrrol-2-yl)methylene)-N-methylmethanaminium chloride
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|
Quantity
|
45 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].N1C(=CC=C1)C=[N+](C)C
|
|
Name
|
|
|
Quantity
|
83.7 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[Cl-].[Cl-].[Al+3]
|
|
Name
|
|
|
Quantity
|
32.4 mL
|
|
Type
|
reactant
|
|
Smiles
|
ClC(C(=O)Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
90 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCCl
|
Step Two
|
Name
|
sodium methoxide
|
|
Quantity
|
180 mL
|
|
Type
|
reactant
|
|
Smiles
|
C[O-].[Na+]
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Step Three
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
The resulting mixture was then stirred at rt for 2 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The mixture was heated
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to reflux for 4 h
|
|
Duration
|
4 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was then removed
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DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the resulting residue was dissolved in water (100 mL)
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with EtOAc (3×400 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined organic phases were washed with brine
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)C1=CC(=CN1)C(=O)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 30 g | |
| YIELD: PERCENTYIELD | 60% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
